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Compound of Interest

Compound Name: Pendimethalin-d5

Cat. No.: B588967 Get Quote

An In-depth Technical Guide on the Safety and Handling of Pendimethalin-d5

Disclaimer: This guide provides safety and handling information for Pendimethalin. While the

request specified Pendimethalin-d5, a deuterated analog, a specific Safety Data Sheet (SDS)

for this isotopically labeled compound is not readily available in public domains. The

toxicological and physical properties of Pendimethalin-d5 are expected to be nearly identical

to those of the parent compound, Pendimethalin. Therefore, the following information should be

used as a comprehensive guide. Researchers should always consult the specific SDS provided

by their supplier for the most accurate information.

Chemical Identification
Pendimethalin is a selective herbicide belonging to the dinitroaniline class.[1][2][3] It is primarily

used as a pre-emergent herbicide to control annual grasses and certain broadleaf weeds.[1][2]

[3] Its mode of action involves the inhibition of cell division and elongation in the roots and

shoots of emerging weeds.[2][3][4] Pendimethalin-d5 is a deuterated version of

Pendimethalin, used as an internal standard in analytical testing.[5][6]

Hazard Identification
Pendimethalin is classified as a hazardous substance. The Globally Harmonized System

(GHS) classification indicates risks to human health and the environment. It is suspected of

causing cancer and damaging the unborn child.[7][8] The compound is also very toxic to

aquatic life with long-lasting effects.[7][8][9]
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GHS Classification and Labeling
The following table summarizes the GHS hazard and precautionary statements for

Pendimethalin.
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Category Code Statement

Hazard Statements H304
May be fatal if swallowed and

enters airways.[7][8]

H316 Causes mild skin irritation.[7]

H336
May cause drowsiness or

dizziness.[8]

H351
Suspected of causing cancer.

[7][8][9]

H361
Suspected of damaging the

unborn child.[7][8][10]

H400
Very toxic to aquatic life.[7][8]

[10]

H410
Very toxic to aquatic life with

long lasting effects.[7][8][9][10]

Precautionary Statements P201
Obtain special instructions

before use.[7][10]

P202

Do not handle until all safety

precautions have been read

and understood.[7][10]

P273
Avoid release to the

environment.[10]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[7]

[10]

P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[7]

P308 + P313
IF exposed or concerned: Get

medical advice/attention.[7]
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P331 Do NOT induce vomiting.[7]

P391 Collect spillage.[7]

P405 Store locked up.[7]

P501

Dispose of contents/container

to a hazardous or special

waste collection point.[7]

Physical and Chemical Properties
Pendimethalin is an orange-yellow crystalline solid at room temperature.[1][11] It has low water

solubility and is not highly volatile.[1]

Property Value

Molecular Formula C₁₃H₁₉N₃O₄[1][11]

Molecular Weight 281.31 g/mol [1][11]

Appearance Orange-yellow crystalline solid[1][11]

Melting Point 54 to 58 °C[1]

Boiling Point 330 °C[3]

Water Solubility 0.33 mg/L at 25 °C[1]

Vapor Pressure 3 x 10⁻⁵ mm Hg at 25 °C[1]

log Kₒw 5.18[1]

Toxicological Information
Pendimethalin has low acute toxicity via oral, dermal, and inhalation routes.[12] It is considered

a possible human carcinogen based on thyroid tumors observed in long-term studies with rats.

[7][13]

Acute Toxicity Data
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Route Species Value (LD₅₀/LC₅₀) Classification

Oral Rat
>1,050 mg/kg to

>5,000 mg/kg[13][14]

Low toxicity / Slightly

toxic

Dermal Rabbit >5,000 mg/kg[15] Low toxicity

Inhalation Rat
>6.73 mg/L (4-hour

exposure)[12]
Low toxicity

Skin Irritation: Causes mild skin irritation.[7][15]

Eye Irritation: May cause mild eye irritation.[14][15][16]

Sensitization: Can have skin sensitizing properties at high concentrations.[12]

Experimental Protocols and Handling
Detailed experimental protocols for toxicological studies are proprietary and not typically found

in safety data sheets. The following sections provide established protocols for safe handling,

storage, and disposal based on available safety guidelines.

Hierarchy of Controls
To minimize exposure, a hierarchical approach to safety controls should be implemented. This

strategy prioritizes controls from most to least effective.
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Hierarchy of Controls for Chemical Safety

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Most
Effective

Engineering Controls
(Isolate people from the hazard, e.g., fume hood)

Administrative Controls
(Change the way people work, e.g., SOPs, training)

Personal Protective Equipment (PPE)
(Protect the worker with equipment, e.g., gloves, goggles)

Least
Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing chemical exposure.
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Pendimethalin to prevent exposure.[17] The

specific PPE required can vary based on the task.[17]

Protection Type Recommended Equipment

Eye/Face

Tightly fitting safety goggles.[17] A face shield

should be used where splashing is possible.[17]

[18]

Skin

Chemical-resistant gloves (e.g., Viton/Butyl,

Barrier®).[17][19] Long-sleeved shirt, long

pants, and chemical-resistant coveralls or

apron.[17][20]

Footwear Chemical-resistant boots.[17]

Respiratory

Use only in a well-ventilated area.[20][21] If

ventilation is inadequate, a respirator with an

organic vapor and P100 cartridge is

recommended.[19]

Safe Handling Workflow
A systematic workflow should be followed to ensure safety at all stages of handling

Pendimethalin-d5.
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Safe Handling Workflow for Pendimethalin-d5

1. Receiving

2. Storage

Inspect container

3. Preparation & Mixing

Retrieve from secure area

Store locked up
Keep away from heat

4. Use / Application

Handle in ventilated area

Wear appropriate PPE Use in well-ventilated area

5. Decontamination

Follow experiment protocol

Avoid skin/eye contact

6. Disposal

Clean equipment & surfaces

Wash hands after handling

Dispose as hazardous waste

Click to download full resolution via product page

Caption: General workflow for safely handling chemical substances.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b588967?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability
Storage: Store in its original, tightly sealed container in a cool, dry, and well-ventilated area.

[20][21] Keep locked up and out of reach of children.[7][16][20] Store away from direct

sunlight, heat, food, and animal feed.[7][20]

Stability: The product is stable if stored and handled as prescribed.[7]

Incompatibilities: Avoid strong alkaline materials, acids, or oxidizing agents.[9][16]

Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air.[7][19][21] If breathing has stopped, begin rescue

breathing.[19] Seek medical attention.[7]

Skin Contact: Immediately remove contaminated clothing.[7][19] Wash the affected area

thoroughly with soap and water.[7][19]

Eye Contact: Rinse affected eyes for at least 15 minutes under running water with eyelids

held open.[7][19] Consult an eye specialist.[7]

Ingestion: Do NOT induce vomiting due to the risk of aspiration.[7][9][21] Immediately rinse

the mouth and drink 200-300 ml of water.[7] Seek immediate medical attention and call a

poison control center.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use foam, dry powder, carbon dioxide, or water spray.[8][9]

[21]

Hazards from Combustion: Fire may produce carbon monoxide, carbon dioxide, and nitrogen

oxides.[7][8][21]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full chemical-protective clothing.[7][19]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.pomais.com/how-to-use-pendimethalin-herbicide-effectively/
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Pendimethalin-50-EC.pdf
https://www.pomais.com/how-to-use-pendimethalin-herbicide-effectively/
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.pomais.com/how-to-use-pendimethalin-herbicide-effectively/
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://assets.greenbook.net/12-32-11-29-03-2019-Helena1_Pendimethalin_MSDS.pdf
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Pendimethalin-50-EC.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3415.pdf
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3415.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3415.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3415.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3415.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://assets.greenbook.net/12-32-11-29-03-2019-Helena1_Pendimethalin_MSDS.pdf
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_US/en_US/Pendimethalin_30252792_SDS_CPA_US_en_8-0.pdf
https://assets.greenbook.net/12-32-11-29-03-2019-Helena1_Pendimethalin_MSDS.pdf
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_US/en_US/Pendimethalin_30252792_SDS_CPA_US_en_8-0.pdf
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3415.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[8][21] Wear appropriate PPE,

including respiratory protection.[7][21] Avoid contact with skin and eyes and do not breathe

vapors.[7]

Environmental Precautions: Do not allow the substance to enter drains, surface waters, or

groundwater.[7][10]

Containment and Cleanup: For small spills, absorb with suitable material like sand or

sawdust.[7][17] For large spills, dike the area to prevent spreading.[7][17] Collect the

absorbed material into a labeled, sealed container for proper disposal.[7][17][21]

Ecological Information
Pendimethalin is very toxic to fish and aquatic invertebrates.[7][13][14][15] It binds tightly to soil

particles, which reduces its mobility and the risk of groundwater contamination.[1][20] However,

it is persistent in soil and has a high potential for bioaccumulation.[3]

Disposal Considerations
Dispose of waste material and containers at a hazardous or special waste collection point in

accordance with local, regional, and national regulations.[7][16] Do not reuse empty containers.

[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. chemicalwarehouse.com [chemicalwarehouse.com]

3. Pendimethalin - Wikipedia [en.wikipedia.org]

4. Pendimethalin (Ref: AC 92553) [sitem.herts.ac.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://download.basf.com/p1/000000000030252792_SDS_CPA_US/en_US/Pendimethalin_30252792_SDS_CPA_US_en_8-0.pdf
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://cdn.caymanchem.com/cdn/msds/34557m.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_Personal_Protective_Equipment_for_Pendimethalin.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_Personal_Protective_Equipment_for_Pendimethalin.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_Personal_Protective_Equipment_for_Pendimethalin.pdf
https://www.genfarm.com.au/sites/genfarm/files/2023-03/documents/SDS_GENFARM%20PENDIMETHALIN%20440%20EC%20HERBICIDE_2021-08-16.pdf
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Pendimethalin.pdf
http://extoxnet.orst.edu/pips/pendimet.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024KRK.TXT
https://grokipedia.com/page/Pendimethalin
https://www.pomais.com/how-to-use-pendimethalin-herbicide-effectively/
https://en.wikipedia.org/wiki/Pendimethalin
https://download.basf.com/p1/000000000030252792_SDS_CPA_00/en_UN/Pendimethalin_30252792_SDS_CPA_00_en_3-0.pdf
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Pendimethalin-50-EC.pdf
https://www.pomais.com/how-to-use-pendimethalin-herbicide-effectively/
https://www.benchchem.com/product/b588967?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Pendimethalin
https://chemicalwarehouse.com/blogs/active-ingredients/pendimethalin
https://en.wikipedia.org/wiki/Pendimethalin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/511.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. medchemexpress.com [medchemexpress.com]

6. zeptometrix.com [zeptometrix.com]

7. download.basf.com [download.basf.com]

8. download.basf.com [download.basf.com]

9. assets.greenbook.net [assets.greenbook.net]

10. cdn.caymanchem.com [cdn.caymanchem.com]

11. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. fao.org [fao.org]

13. wsdot.wa.gov [wsdot.wa.gov]

14. EXTOXNET PIP - PENDIMETHALIN [extoxnet.orst.edu]

15. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

16. croplifescience.com [croplifescience.com]

17. benchchem.com [benchchem.com]

18. myhometurf.com.au [myhometurf.com.au]

19. nj.gov [nj.gov]

20. pomais.com [pomais.com]

21. genfarm.com.au [genfarm.com.au]

To cite this document: BenchChem. [Safety data sheet and handling precautions for
Pendimethalin-d5.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588967#safety-data-sheet-and-handling-precautions-
for-pendimethalin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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